3-allyl-2-(cinnamylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-[(E)-3-phenylprop-2-enyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C22H19N3OS/c1-2-14-25-21(26)20-19(17-12-6-7-13-18(17)23-20)24-22(25)27-15-8-11-16-9-4-3-5-10-16/h2-13,23H,1,14-15H2/b11-8+
• InChI Key: YFPOMNIQALPEBU-DHZHZOJOSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC=CC4=CC=CC=C4
• Isomeric SMILES: C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SC/C=C/C4=CC=CC=C4
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

Indole derivatives, such as pyrido[2,3-b]indol-4-ones and 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indoles, have been studied for their potential anti-tumor activity. They are often synthesized by introducing an alkyl or aralkyl and a sulfonyl group.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps. For instance, a series of 5H-thiazolo[2′,3′:2,3]imidazo[4,5-b]indole derivatives were prepared in four steps, with the key step being two-fold Cu-catalysed C–N coupling reactions.

Molecular Structure Analysis

The stability of these compounds can be explained by the interactions between all three of the p orbitals from the three carbons, resulting in a stable cation.

Chemical Reactions Analysis

Intramolecular Diels–Alder reactions involving the indole-2,3-quinodimethane diene with subsequent extrusion of carbon dioxide have been observed in the synthesis of similar compounds.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been used in the development of novel anti-tumor agents .

Mode of Action

Related compounds have been synthesized using indole-2-carboxylic derivatives as starting materials . The transformation into pyrido[2,3-b]indol-4-ones involves an intramolecular N–H/C–H coupling .

Biochemical Pathways

Similar compounds have shown high anti-tumor activity . This suggests that the compound may interact with biochemical pathways related to cell proliferation and apoptosis, common targets in cancer therapy.

Result of Action

This suggests that the compound may inhibit cell proliferation and induce cytotoxic effects in a dose-dependent manner .

Advantages and Limitations for Lab Experiments

One of the advantages of 3-allyl-2-(cinnamylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one is its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties, making it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain laboratory experiments.

Future Directions

There are several future directions for the study of 3-allyl-2-(cinnamylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one. One direction is to further investigate its mechanism of action and identify the specific enzymes and genes it targets. Another direction is to study its potential therapeutic applications in animal models and clinical trials. Additionally, there is a need to develop more efficient synthesis methods for this compound to make it more accessible for research purposes.

Scientific Research Applications

3-allyl-2-(cinnamylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one has been studied for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. Additionally, it has been studied for its anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.